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Compound of Interest

Compound Name:
2-Ethoxy-4-formylphenyl 2-

chloroacetate

CAS No.: 247225-91-8

Cat. No.: B1298382

Get Quote

Executive Summary & Chemical Profile
This guide outlines the mandatory disposal procedures for 2-Ethoxy-4-formylphenyl 2-
chloroacetate. As a researcher, you must recognize that this compound is not merely "organic

waste." It is a reactive chloroacetate ester capable of hydrolyzing into highly toxic byproducts.

The Hazard Logic (Why We Segregate)
The structural moiety of concern is the chloroacetate ester (–OC(O)CH₂Cl). Upon contact with

moisture or strong bases, this ester hydrolyzes to release Chloroacetic Acid (CAA) and the

parent phenol (Ethyl Vanillin).

Chloroacetic Acid is a potent alkylating agent and significantly more toxic than standard

mineral acids. It penetrates skin rapidly, inhibiting the Krebs cycle and causing systemic

toxicity.

The Formyl Group (–CHO) presents secondary reactivity, susceptible to oxidation.
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Implication for Disposal: You cannot treat this as standard non-halogenated organic waste.[1] It

requires a dedicated Halogenated Waste Stream to prevent damage to standard incinerator

catalysts and to ensure complete thermal destruction of the organochlorine bond.

Physical & Hazard Data Table
Property Specification / Hazard

Chemical Class Halogenated Ester / Aldehyde

Primary Hazard Corrosive / Acute Toxicity (Skin, Oral, Inhalation)

Secondary Hazard
Lachrymator (Irritating to eyes/mucous

membranes)

Reactivity
Hydrolyzes in water/base to form HCl and

Chloroacetic Acid

Waste Code (RCRA)
Treat as D022 (Chloroform ref) or P023 (CAA

derivative) equivalent*

Flash Point >110°C (Estimated based on MW); Combustible

*Note: While this specific CAS may not be explicitly P-listed, best practice dictates treating

chloroacetate esters with the severity of P-listed waste due to the CAA hydrolysis product.

Waste Segregation Protocol
Effective disposal begins at the bench. You must strictly segregate this chemical from non-

halogenated solvents (e.g., Acetone, Ethanol) and aqueous streams.

The "Halogen Rule"
Incineration facilities charge a premium for halogenated waste because it generates acidic

gases (HCl, HF) during combustion, requiring specialized scrubbers. Mixing this compound

with non-halogenated waste contaminates the entire drum, elevating disposal costs and safety

risks.

Segregation Decision Tree (Visualization)
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Waste Generation:
2-Ethoxy-4-formylphenyl 2-chloroacetate

Is the waste pure solid/liquid?

Is it in solution?

No

Solid Waste Stream:
Label: 'Toxic Solid, Organic, Halogenated'

Yes (Solid)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Halogenated Liquid Stream:
(Green Tag/Label)

Yes No (Even if solvent is Ethanol,
trace Halogen makes the whole mix Halogenated)

DO NOT USE:
Non-Halogenated Stream

Forbidden

Click to download full resolution via product page

Figure 1: Decision logic for segregating chloroacetate derivatives. Note that adding even a

small amount of halogenated compound to a non-halogenated solvent renders the entire

mixture "Halogenated Waste."

Step-by-Step Disposal Procedure
Follow this protocol to package the waste for pickup by your EHS (Environmental Health &

Safety) or licensed contractor.

Step 1: Container Selection
Material: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).
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Avoid: Metal containers (steel drums) unless lined. Chloroacetate esters can hydrolyze to

acid over time, corroding metal and leading to leaks.

Closure: Screw cap with a chemically resistant liner (Teflon/PTFE).

Step 2: Bulking & Solution Management
Do NOT mix with strong bases (NaOH, KOH) or amines in the waste container. This will

trigger an exothermic hydrolysis reaction, potentially pressurizing the container.

Do NOT mix with oxidizers (Nitric acid, Peroxides).[2][3][4] The formyl (aldehyde) group is

reducing and can react violently.

Dilution: If the material is a concentrated residue, it is best to dissolve it in a compatible

halogenated solvent (e.g., Dichloromethane) or a combustible solvent (e.g., Acetone) before

placing it in the Halogenated Waste drum. This prevents the formation of "hot spots" of

reactivity.

Step 3: Labeling (Critical)
The label must be explicit to protect downstream handlers.

Primary Constituent: 2-Ethoxy-4-formylphenyl 2-chloroacetate.

Hazard Checkboxes: [x] Toxic [x] Corrosive [x] Irritant.[5][6]

Specific Warning: "CONTAINS CHLOROACETATE ESTER – POTENTIAL ACID

GENERATOR."

Spill Response & Emergency Neutralization
In the event of a benchtop spill, speed is critical to prevent the release of lachrymatory vapors.

Immediate Action Plan
Evacuate & Ventilate: Clear the immediate area.[7][8] If the spill is >100mL or outside a fume

hood, evacuate the lab.
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PPE Upgrade: Standard nitrile gloves may degrade. Double-glove or use Silver

Shield/Laminate gloves if handling bulk liquid. Wear a full-face shield.

Absorb (Do Not Wash):

Do NOT use water. Water promotes hydrolysis, releasing HCl gas.

Use Vermiculite, Dry Sand, or a commercial Solvent Absorbent Pad.

Disposal of Spill Debris: Collect saturated absorbent in a wide-mouth jar. Label as

"Hazardous Waste: Debris contaminated with Chloroacetate Ester."

Spill Workflow (Visualization)

Spill Incident Assess Volume &
Location (Hood vs. Bench)

Apply Inert Absorbent
(Vermiculite/Sand)

< 100mL

CRITICAL:
NO WATER

Collect in Wide-Mouth
Jar (Double Bag)

Label as Hazardous
Debris

Click to download full resolution via product page

Figure 2: Operational workflow for containing spills. The exclusion of water is the critical safety

step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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